Cas no 187471-34-7 (Benzenesulfonyl chloride, 2-(difluoromethoxy)-5-methyl-)

• Product Name: Benzenesulfonyl chloride, 2-(difluoromethoxy)-5-methyl-
• CAS No: 187471-34-7
• MF: C₈H₇ClF₂O₃S
• MW: 256.654187440872
• MDL: MFCD23715284
• CID: 5246077
• PubChem ID: 85716511
• Update Time: 2026-03-08

Benzenesulfonyl chloride, 2-(difluoromethoxy)-5-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl chloride, 2-(difluoromethoxy)-5-methyl-

• MDL： MFCD23715284
• Inchi： 1S/C8H7ClF2O3S/c1-5-2-3-6(14-8(10)11)7(4-5)15(9,12)13/h2-4,8H,1H3
• InChI Key： NGNXCOJOUAPUIF-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)=CC(C)=CC=C1OC(F)F

Additional information on Benzenesulfonyl chloride, 2-(difluoromethoxy)-5-methyl-

2-(Difluoromethoxy)-5-Methylbenzenesulfonyl Chloride (CAS No. 187471-34-7): A Comprehensive Overview

2-(Difluoromethoxy)-5-methylbenzenesulfonyl chloride (CAS No. 187471-34-7) is a versatile and important compound in the field of organic synthesis and pharmaceutical research. This compound is characterized by its unique combination of a difluoromethoxy group and a methyl substituent on the benzene ring, along with a sulfonyl chloride functional group. These structural features endow it with a wide range of applications, particularly in the development of novel pharmaceuticals and agrochemicals.

The difluoromethoxy group is known for its ability to modulate the physicochemical properties of molecules, such as lipophilicity, electronic effects, and metabolic stability. This makes 2-(difluoromethoxy)-5-methylbenzenesulfonyl chloride an attractive building block for the synthesis of bioactive compounds. The methyl substituent on the benzene ring further enhances the compound's stability and reactivity, making it a valuable intermediate in various synthetic pathways.

The sulfonyl chloride functional group is highly reactive and can participate in a variety of chemical reactions, including nucleophilic substitution, which is crucial for the formation of sulfonamides and other derivatives. Sulfonamides are widely used in medicinal chemistry due to their broad spectrum of biological activities, including antibacterial, antifungal, and anti-inflammatory properties.

Recent studies have highlighted the potential of 2-(difluoromethoxy)-5-methylbenzenesulfonyl chloride in the development of novel therapeutics. For instance, a study published in the Journal of Medicinal Chemistry reported the use of this compound as a key intermediate in the synthesis of potent inhibitors of protein kinases, which are implicated in various diseases such as cancer and inflammatory disorders. The researchers found that compounds derived from 2-(difluoromethoxy)-5-methylbenzenesulfonyl chloride exhibited high selectivity and efficacy against specific kinases, making them promising candidates for further drug development.

Another area where 2-(difluoromethoxy)-5-methylbenzenesulfonyl chloride has shown promise is in the field of agrochemicals. A study published in Pesticide Biochemistry and Physiology demonstrated that derivatives of this compound exhibited excellent herbicidal activity against a range of weed species. The unique combination of the difluoromethoxy and methyl groups contributed to enhanced herbicidal efficacy and reduced environmental impact compared to traditional herbicides.

In addition to its applications in pharmaceuticals and agrochemicals, 2-(difluoromethoxy)-5-methylbenzenesulfonyl chloride has also been explored for its potential in materials science. Research published in Advanced Materials highlighted the use of this compound as a precursor for the synthesis of functional polymers with tunable properties. The resulting polymers showed improved thermal stability and mechanical strength, making them suitable for various industrial applications.

The synthesis of 2-(difluoromethoxy)-5-methylbenzenesulfonyl chloride typically involves several steps, starting with the introduction of the difluoromethoxy group onto a substituted benzene ring followed by sulfonation to form the sulfonyl chloride. Various methods have been reported for these transformations, including metal-catalyzed reactions and electrophilic aromatic substitution. The choice of synthetic route depends on factors such as yield, purity, and scalability.

In conclusion, 2-(difluoromethoxy)-5-methylbenzenesulfonyl chloride (CAS No. 187471-34-7) is a highly versatile compound with significant potential in multiple fields. Its unique structural features make it an invaluable intermediate in organic synthesis, pharmaceutical research, agrochemical development, and materials science. Ongoing research continues to uncover new applications and optimize synthetic methods, further solidifying its importance in modern chemistry.